Cas no 1031638-50-2 (1-(4-bromobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine)

• Product Name: 1-(4-bromobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine
• CAS No: 1031638-50-2
• MF: C₁₉H₁₇BrFN₃O₃S
• MW: 466.323985815048
• CID: 5382531
• Update Time: 2025-08-04

1-(4-bromobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 5-[1-(4-bromophenyl)sulfonylpiperidin-3-yl]-3-(3-fluorophenyl)-1,2,4-oxadiazole
• 1-(4-bromobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine

• Inchi： 1S/C19H17BrFN3O3S/c20-15-6-8-17(9-7-15)28(25,26)24-10-2-4-14(12-24)19-22-18(23-27-19)13-3-1-5-16(21)11-13/h1,3,5-9,11,14H,2,4,10,12H2
• InChI Key： VVWGZVASOXGOFL-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Br)C=C2)(=O)=O)CCCC(C2ON=C(C3=CC=CC(F)=C3)N=2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(4-bromobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine

Introduction to 1-(4-bromobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine (CAS No. 1031638-50-2)

1-(4-bromobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1031638-50-2, represents a fusion of multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The structural framework of this molecule incorporates a piperidine core, which is a well-established scaffold in medicinal chemistry due to its biological activity and favorable pharmacokinetic properties. The presence of a 4-bromobenzenesulfonyl group and a 3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl moiety further enhances its potential as an active pharmaceutical ingredient (API) or a key intermediate in synthetic chemistry.

The piperidine ring is particularly noteworthy for its role in modulating biological pathways. Piperidine derivatives are widely recognized for their utility in the development of central nervous system (CNS) drugs, antiviral agents, and cardiovascular medications. The introduction of the 4-bromobenzenesulfonyl group into the structure introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and potentially enhance its binding affinity to biological targets. This modification is often employed to improve metabolic stability and bioavailability.

The 3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl substituent adds another layer of complexity to the molecule. The oxadiazole ring is a heterocyclic compound that has been extensively studied for its pharmacological properties. Oxadiazole derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The fluorine atom in the phenyl ring further modulates the electronic and steric properties of the molecule, potentially enhancing its interaction with biological targets. This combination of structural elements makes 1-(4-bromobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine a multifaceted compound with significant therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. These studies suggest that the molecule may interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary docking studies indicate that it could bind to enzymes such as kinases and phosphodiesterases, which are implicated in diseases such as cancer and neurodegenerative disorders. The ability to modulate these enzymes could lead to the development of novel therapeutic strategies.

The synthesis of 1-(4-bromobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the 4-bromobenzenesulfonyl chloride, which is then reacted with a suitable piperidine derivative under controlled conditions. Subsequent functionalization with the 3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl group completes the molecular architecture. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated promising activity against several disease-related targets. For example, cell-based assays have shown that it can inhibit the proliferation of cancer cells by targeting specific signaling pathways. Additionally, preliminary animal studies suggest that it may exhibit favorable pharmacokinetic properties when administered orally or intravenously.

The potential applications of 1-(4-bromobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine extend beyond oncology. Its structural features make it a versatile scaffold for developing drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The piperidine core is known to interact with neurotransmitter receptors, while the sulfonyl and oxadiazole groups can modulate neuronal signaling pathways.

Future research directions include further exploration of its mechanism of action and optimization for clinical use. Combination therapies involving this compound with other drugs may also be investigated to enhance therapeutic efficacy. Additionally, green chemistry principles are being applied to refine synthetic routes for greater sustainability.

In conclusion,1-(4-bromobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine (CAS No. 1031638-50-2) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological activities. Its potential as an API or intermediate underscores its importance in ongoing drug discovery efforts aimed at addressing various diseases.